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Compound of Interest

(3-Nitro-phenyl)-propynoic acid
Compound Name:

ethyl ester
CAS No.: 35283-09-1
Cat. No.: B3382707

Get Quote

Executive Summary

This guide serves as a technical whitepaper and advanced safety protocol for Ethyl 3-(3-
nitrophenyl)propiolate.[1] Unlike standard Safety Data Sheets (SDS) which often provide
generic data, this document analyzes the compound's specific reactivity profile as an electron-
deficient acetylenic ester.[1][2]

Target Audience: Medicinal Chemists, Process Safety Engineers, and Chemical Biology
Researchers.[1][2]

Part 1: Chemical Constitution & Molecular

Architecture[1][2]
Identity & Physicochemical Profile

This compound is a "privileged intermediate" in organic synthesis, combining a deactivated
aromatic ring with a highly reactive alkynyl ester.[1][2]
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Parameter Technical Specification

Chemical Name Ethyl 3-(3-nitrophenyl)prop-2-ynoate

Research Grade (Analogous to 2216-94-6,

specific isomer often custom synthesized)

CAS Number

Molecular Formula

Molecular Weight 219.20 g/mol

o Internal alkyne flanked by an ethyl ester and a
Structure Description ) )
meta-nitrobenzene ring.[1]

Crystalline Solid (Predicted MP: 65-85 °C

Physical State . .
based on nitro-cinnamate analogs).[1][2]

Soluble in DCM, EtOAc, DMSO.[1][2] Sparingly

Solubilit
Y soluble in water.[1][2][3]

Structural Reactivity Logic

The molecule possesses two "warheads"” that dictate its safety and utility:
e The Michael Acceptor (

): The ester group withdraws electron density from the alkyne.[1][2]
e The Nitro Group (
): Located at the meta position, it further withdraws electron density via induction (

effect), making the

-carbon of the alkyne hyper-electrophilic.[1]
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Implication: This compound reacts faster with nucleophiles (biological thiols, amines) than

unsubstituted phenylpropiolates.[1][2] It is a potent skin sensitizer.[1][2]

Part 2: Hazard Identification & Toxicology (The

"Electrophilic Vector")[1][2]
Critical Hazards (GHS Classification Derived)

o Skin Sensitization (Category 1A): High risk.[1][2] The compound covalently binds to cysteine
residues in skin proteins via conjugate addition.[1][2]

o Skin/Eye Irritation (Category 2A): Direct vesicant action upon contact.[1][2]

» Specific Target Organ Toxicity (Single Exposure): Respiratory irritation if dust is inhaled.[1][2]

The "Hidden" Hazard: Energetic Potential

While not a high-explosive, the combination of a Nitro group and an Alkyne creates a molecule
with positive enthalpy of formation.[1][2]

» Risk: Exothermic decomposition upon heating.[1][2]

» Restriction: Do NOT distill residues to dryness.[1][2] Use column chromatography for
purification.[1][2]

Part 3: Operational Handling & Storage Protocols[1]
[2]

Protocol: Reagent Preparation (Self-Validating System)

o Objective: Prepare a stock solution without generating dust or hydrolyzing the ester.

» Validation Step: Visual clarity check and NMR verification of ester integrity.[1][2]
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Step-by-Step Methodology:

e PPE Setup: Double nitrile gloves (0.11 mm min), lab coat, and goggles (face shield
recommended if handling >5g).[1][2]

» Weighing:

o Do not use metal spatulas.[1][2] Traces of iron/copper can catalyze alkyne decomposition
or cyclo-trimerization over time.[1][2] Use porcelain or PTFE-coated tools.[1][2]

o Weigh inside a fume hood using an anti-static gun to prevent powder dispersal.[1][2]
 Solubilization:
o Dissolve in anhydrous solvent (DCM or DMSO).[1][2]

o Causality: Water traces promote ester hydrolysis to the free acid (3-(3-nitrophenyl)propiolic
acid), which is unstable and can decarboxylate explosively.[1]

e Storage: Store under Argon at -20°C.

Diagram: Stability & Degradation Logic

This diagram illustrates the pathways of degradation if handling protocols are violated.[2]
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Figure 1: Degradation pathways showing the risk of hydrolysis leading to decarboxylation and
pressure buildup.[1][4]

Part 4: Emergency Response & Waste
Management[1][2]
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Scenario

Immediate Action

Scientific Rationale

Skin Contact

Wash with soap/water for 15

mins.[1] Do not use ethanol.

Ethanol increases skin
permeability, driving the
lipophilic alkyne deeper into
the dermis where it sensitizes

Langerhans cells.[1][2]

Spill (Solid)

Cover with wet
sand/vermiculite.[1][2] Scoop

with plastic tools.

Avoids dust generation and
static discharge.[1][2][5][6]

Waste Disposal

Dissolve in acetone; treat with
dilute NaOH/cysteine.[1][2]

Chemical Quench: The
cysteine thiol nucleophile
reacts with the alkyne,
neutralizing the electrophilic

hazard before incineration.[1]

[2]

Part 5: Synthetic Utility & Application Context
The "Click" Chemistry Vector

This compound is extensively used in 1,3-Dipolar Cycloadditions to synthesize triazoles (drug

scaffolds).[1][2] The electron-withdrawing nitro group accelerates this reaction compared to

standard phenylpropiolates.[1]

Heterocycle Synthesis Workflow

The following diagram details the reaction of this propiolate with hydrazine derivatives to form

pyrazolones, a common drug development pathway.
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Figure 2: Mechanistic pathway for heterocycle synthesis.[1][2] The nitro group enhances the
rate of Step 1.
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Disclaimer: This document is a technical guide derived from chemical structure-activity
relationships and analogous compound data.[1][2] It is intended for research purposes only and
does not replace a vendor-issued SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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